Cas no 162607-15-0 ((4-methylthiophen-2-yl)boronic acid)

(4-methylthiophen-2-yl)boronic acid Properties

Names and Identifiers

• (4-Methylthiophen-2-yl)boronic acid
• 4-Methyl-2-thienylboric acid
• 4-Methyl-2-thienylboronic acid
• 4-Methyl-2-thiopheneboronic Acid (contains varying amounts of Anhydride)
• 4-Methylthiophene-2-Boronic Acid
• Boronic acid, B-(4-methyl-2-thienyl)-
• RARECHEM AH PB 0204
• 2-Borono-4-methylthiophene
• 1-benzothien-2-ylboronic acid(SALTDATA: 0.2H2O)
• 4-Methylthiophene-2-boronic acid,96%
• 4-METHYLTHIOPHENE-2-BORONIC ACID 96%
• 4-methylthiophen-2-ylboronic acid
• 4-Methylthiophene 2-Boronic Acid
• (4-methyl-2-thienyl)boronic acid
• Boronic acid, (4-methyl-2-thienyl)-
• 4-Methylthiophene-2-boronicacid
• BZBTH2B
• 4-methylthiophen-2-boronic acid
• 1-Benzothiophene-2-boronic acid
• 4
• 4-METHYLTHIOPHENE-2-BORONIC ACID
• (4-methylthiophen-2-yl)boronic acid
• NCGC00092019-01
• A3614
• SCHEMBL247721
• DFUMIZDUIJNUJU-UHFFFAOYSA-N
• MFCD01319040
• SY007498
• 4-methyl-thiophene-2-boronic acid
• DTXSID30370263
• AKOS003585335
• M2840
• Z1255416008
• AM803286
• 4-methyl-2-thiopheneboronic acid
• AB08861
• FT-0604786
• CS-W020406
• 4-Methyl-2-thiophene boronic acid
• 4-methylthiophene-2-boronic acid, AldrichCPR
• J-009955
• BDBM50067911
• CHEMBL334931
• J-515832
• BP-11313
• 4-methylthiophen-2-ylboronic acid;(4-Methylthiophen-2-yl)boronic acid
• 162607-15-0
• F11801
• PS-9405
• (4-Methylthiophen-2-yl)boronicacid
• 4-methylthiophen-2-yl-boronic acid
• EN300-212548
• (4-methylthiophen-2-yl)boronic Acid
• 4-methyl-2-thienylboric acid
• 4-Methylthiophene-2-boronic acid
• 4-methyl-2-thienylboronic acid
• DB-009548
• Boronic acid, B-(4-Methyl-2-thienyl)-
• +Expand

• MDL： MFCD01319040
• InChIKey： DFUMIZDUIJNUJU-UHFFFAOYSA-N
• Inchi： 1S/C5H7BO2S/c1-4-2-5(6(7)8)9-3-4/h2-3,7-8H,1H3
• SMILES： S1C([H])=C(C([H])([H])[H])C([H])=C1B(O[H])O[H]

Computed Properties

• Exact Mass: 142.025981g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 142.025981g/mol
• Monoisotopic Mass: 142.025981g/mol
• Topological Polar Surface Area: 68.7Ų
• Heavy Atom Count: 9
• Complexity: 99
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.26370
• PSA: 68.70000
• Boiling Point: 305.4°C at 760 mmHg
• Melting Point: 125-126 ºC
• Color/Form: Beige powder
• Solubility: Not available

(4-methylthiophen-2-yl)boronic acid Security Information

• Symbol: GHS07
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： R36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT, KEEP COLD

(4-methylthiophen-2-yl)boronic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents